Acceptable Intake and CPCA Categorization
N-Nitroso-desmethyl-citalopram carries an established Acceptable Intake (AI) limit of 100 ng/day under CPCA Category 2 per the July 2024 EMA Appendix 1 update, which is approximately 3.8-fold more permissive than NDEA (26.5 ng/day, Category 1) but comparable to NDMA (96 ng/day) [1]. The AI for N-nitroso-desmethyl-citalopram was revised upward from 18 ng/day (Category 1, December 2023 EMA listing) to 100 ng/day (Category 2, July 2024), a 5.6-fold increase reflecting reclassification based on read-across analysis [2]. This AI places it in the same category as N-nitroso-sertraline (CPCA Category 2, 100 ng/day) but without the positive in vivo mutagenicity data that drove sertraline's reclassification from 1500 ng/day [3]. The practical consequence is that analytical methods for N-nitroso-desmethyl-citalopram must achieve quantification limits below 100 ng/day per maximum daily dose, which is less demanding than the sub-26.5 ng/day sensitivity required for NDEA or Category 1 NDSRIs.
vs NDEA 26.5 ng/day, NDMA 96 ng/day
| Evidence Dimension | Acceptable Intake (AI) limit and CPCA category classification |
|---|---|
| Target Compound Data | AI = 100 ng/day; CPCA Category 2 (EMA/Health Canada July 2024) |
| Comparator Or Baseline | NDEA: AI = 26.5 ng/day, CPCA Category 1; NDMA: AI = 96 ng/day; N-nitroso-sertraline: AI = 100 ng/day, CPCA Category 2; [N-nitroso-desmethyl-citalopram prior (Dec 2023): AI = 18 ng/day, CPCA Category 1] |
| Quantified Difference | 3.8× more permissive than NDEA (100 vs. 26.5 ng/day); 1.04× of NDMA; 5.6× increase from prior Category 1 classification (18 → 100 ng/day) |
| Conditions | CPCA predicted potency categorization per EMA Appendix 1 framework; Health Canada Appendix 1 alignment |
Why This Matters
The Category 2 (100 ng/day) classification informs analytical method sensitivity requirements and regulatory submission strategy, enabling fit-for-purpose method validation at less stringent LOQ thresholds than Category 1 NDSRIs, while still demanding compound-specific reference standards.
- [1] EMA/CMDh. Appendix 1 Acceptable Intakes Established for N-Nitrosamines, July 2024 Update. N-nitroso-desmethyl-citalopram listed at AI 100 ng/day (CPCA Category 2). View Source
- [2] EMA. Updated EMA-Acceptable Intakes (AIs) Established for N-Nitrosamines, 15 December 2023. N-nitroso-desmethyl-citalopram initially listed at 18 ng/day. View Source
- [3] EMA Q&A Appendix 1 Updated September 4, 2024. N-nitroso-sertraline: CPCA Category 2, AI 100 ng/day, with note: 'CPCA-derived AI as substance tested positive in in vivo mutagenicity study.' USP Nitrosamines Community. View Source
